(E)-N-(1H-indazol-6-yl)-3-(thiophen-2-yl)acrylamide
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Description
(E)-N-(1H-indazol-6-yl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C14H11N3OS and its molecular weight is 269.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
(E)-N-(1H-indazol-6-yl)-3-(thiophen-2-yl)acrylamide has been the subject of various studies focusing on its synthesis and structural elucidation. One study detailed the synthesis and crystal structure of a closely related compound, showcasing its potential for further chemical modifications and applications in material science. The molecule crystallizes in the triclinic P−1 space group, highlighting interesting structural features such as intermolecular hydrogen bonding and π-π stacking, which could influence its physical properties and reactivity (Lee et al., 2009).
Antimicrobial Properties
Research into acrylamide derivatives, including those similar to this compound, has shown promising antimicrobial and antifungal activities. For instance, a series of acrylamide compounds demonstrated significant anti-bacterial and anti-fungal effects, suggesting that modifications on the acrylamide structure could yield potent antimicrobial agents. Such findings indicate the potential of this compound derivatives for use in developing new antimicrobial drugs (Patel & Panchal, 2012).
Optical and Material Applications
The modification of acrylamide derivatives to include specific functional groups has been explored for enhancing their optical properties. For example, donor-acceptor substituted thiophene dyes, which share structural similarities with this compound, have shown enhanced nonlinear optical limiting, useful for applications in photonic devices, optical sensors, and communication technologies. Such studies suggest the potential of this compound derivatives in the development of advanced optical materials (Anandan et al., 2018).
Reactive Compatibilization in Polymer Blends
In polymer science, acrylamide derivatives have been utilized as reactive compatibilizers to enhance the properties of polymer blends. For instance, the use of ethylene-acrylic acid copolymer and low molar mass bis-oxazoline showed significant improvement in the compatibility of polyamide-6/low-density polyethylene blends. This research illustrates the potential of functionalized acrylamide derivatives, like this compound, in modifying and improving the interfacial properties of diverse polymer systems (Scaffaro et al., 2003).
Properties
IUPAC Name |
(E)-N-(1H-indazol-6-yl)-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3OS/c18-14(6-5-12-2-1-7-19-12)16-11-4-3-10-9-15-17-13(10)8-11/h1-9H,(H,15,17)(H,16,18)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTXHCWMGFCANDZ-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=CC(=O)NC2=CC3=C(C=C2)C=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C=C/C(=O)NC2=CC3=C(C=C2)C=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.